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Compound of Interest

Compound Name: (S)-MCOPPB

Cat. No.: B15623246

Get Quote

This technical guide provides a comprehensive overview of the initial in vitro studies of (S)-
MCOPPB, a potent and selective agonist for the nociceptin/orphanin FQ (NOP) receptor. The

information is intended for researchers, scientists, and drug development professionals

interested in the pharmacological profile of this compound.

Data Presentation
The following tables summarize the quantitative data from in vitro studies of (S)-MCOPPB,

focusing on its receptor binding affinity and functional activity.

Table 1: Receptor Binding Affinity of (S)-MCOPPB
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Receptor Species
Assay
Type

Radioliga
nd

Paramete
r

Value
Referenc
e

NOP Human
Radioligan

d Binding

[³H]-

Nociceptin
pKi 10.07 [1]

Mu Opioid

(MOP)
Human

Radioligan

d Binding

Not

Specified
-

Moderate

Affinity
[1]

Kappa

Opioid

(KOP)

Human
Radioligan

d Binding

Not

Specified
-

Weak

Affinity
[1]

Delta

Opioid

(DOP)

Human
Radioligan

d Binding

Not

Specified
-

Negligible

Binding
[1]

Table 2: Functional Activity of (S)-MCOPPB

Assay Type Cell Line Parameter Value
Agonist
Type

Reference

[³⁵S]GTPγS

Binding

HEK293 cells

expressing

human NOP

receptor

pEC₅₀ 9.41 Full Agonist [2]

cAMP

Inhibition
Not Specified Not Specified

Potent

Agonist
Full Agonist [3]

GIRK

Channel

Activation

Not Specified Not Specified
Potent

Agonist
Full Agonist [3]

Senolytic

Activity

MRC-5,

HepG2, Huh-

7

-

Induces

apoptosis in

senescent

cells

-
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Experimental Protocols
This section details the methodologies for the key in vitro experiments cited in the initial studies

of (S)-MCOPPB.

Radioligand Binding Assays
These assays are performed to determine the binding affinity of (S)-MCOPPB for the NOP

receptor and other opioid receptors.

Objective: To determine the equilibrium dissociation constant (Ki) of (S)-MCOPPB for the target

receptor.

Materials:

Cell membranes prepared from cells expressing the receptor of interest (e.g., HEK293 cells

stably expressing the human NOP receptor).

Radioligand specific for the receptor (e.g., [³H]-Nociceptin for the NOP receptor).

(S)-MCOPPB at various concentrations.

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂).

Glass fiber filters.

Scintillation fluid.

Scintillation counter.

Procedure:

Cell membranes are incubated with a fixed concentration of the radioligand and varying

concentrations of (S)-MCOPPB.

The incubation is carried out at a specific temperature (e.g., 25°C) for a defined period to

reach equilibrium.
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The reaction is terminated by rapid filtration through glass fiber filters to separate bound from

free radioligand.

The filters are washed with ice-cold assay buffer to remove non-specifically bound

radioligand.

The radioactivity retained on the filters is measured by liquid scintillation counting.

Non-specific binding is determined in the presence of a high concentration of a non-labeled

ligand.

The IC₅₀ value (the concentration of (S)-MCOPPB that inhibits 50% of the specific binding of

the radioligand) is determined by non-linear regression analysis.

The Ki value is calculated from the IC₅₀ value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assays
This functional assay measures the activation of G proteins coupled to the NOP receptor upon

agonist binding.

Objective: To determine the potency (EC₅₀) and efficacy of (S)-MCOPPB in activating G

proteins.

Materials:

Cell membranes expressing the NOP receptor.

[³⁵S]GTPγS (a non-hydrolyzable analog of GTP).

GDP.

(S)-MCOPPB at various concentrations.

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂, NaCl, and an antioxidant).

Glass fiber filters or SPA beads.

Scintillation counter.
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Procedure:

Cell membranes are pre-incubated with GDP to ensure that G proteins are in their inactive

state.

(S)-MCOPPB at various concentrations is added to the membranes.

The reaction is initiated by the addition of [³⁵S]GTPγS.

The incubation is carried out at 30°C for a specific time.

The assay is terminated by rapid filtration or by adding a stop solution in an SPA format.

The amount of [³⁵S]GTPγS bound to the G proteins is quantified by scintillation counting.

Basal activity is measured in the absence of an agonist, and non-specific binding is

determined in the presence of a high concentration of unlabeled GTPγS.

Data are analyzed by non-linear regression to determine the EC₅₀ and Emax values.

cAMP Inhibition Assays
This assay measures the functional consequence of NOP receptor activation, which is coupled

to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular

cAMP levels.

Objective: To determine the potency (EC₅₀) and efficacy (Emax) of (S)-MCOPPB in inhibiting

cAMP production.

Materials:

Whole cells expressing the NOP receptor (e.g., CHO or HEK293 cells).

Forskolin or another adenylyl cyclase activator.

(S)-MCOPPB at various concentrations.

cAMP assay kit (e.g., based on HTRF, AlphaScreen, or ELISA).
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Cell lysis buffer.

Procedure:

Cells are pre-incubated with (S)-MCOPPB at various concentrations.

Adenylyl cyclase is stimulated with forskolin to induce cAMP production.

The reaction is stopped, and the cells are lysed.

The intracellular cAMP concentration is measured using a competitive immunoassay format

provided by the kit.

The amount of cAMP produced is inversely proportional to the signal generated in many

assay formats.

Data are plotted as a dose-response curve, and EC₅₀ and Emax values are determined.

In Vitro Senolytic Activity Assays
These assays are used to evaluate the ability of (S)-MCOPPB to selectively induce cell death

in senescent cells.

Objective: To assess the senolytic potential of (S)-MCOPPB.

Materials:

Human cell lines capable of undergoing senescence (e.g., MRC-5 human lung fibroblasts,

HepG2, and Huh-7 hepatocellular carcinoma cells).

Inducers of senescence (e.g., aphidicolin for replicative senescence or doxorubicin for

therapy-induced senescence).

(S)-MCOPPB.

Cell viability assay reagents (e.g., XTT or MTT).

Senescence-Associated β-Galactosidase (SA-β-gal) staining kit.
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Procedure:

Induction of Senescence: Cells are treated with an inducer (e.g., a sub-lethal dose of

doxorubicin for a defined period) to induce a senescent phenotype.

Treatment: Senescent and non-senescent (control) cells are treated with various

concentrations of (S)-MCOPPB.

Cell Viability Assessment (XTT Assay): After the treatment period, the viability of the cells is

assessed using an XTT assay. The metabolic activity of viable cells reduces the XTT

tetrazolium salt to a colored formazan product, which is measured spectrophotometrically. A

decrease in signal indicates a reduction in cell viability.

SA-β-gal Staining: To confirm the senescent phenotype and assess its reduction after

treatment, cells are fixed and stained for SA-β-gal activity at pH 6.0. Senescent cells stain

blue. The percentage of blue-staining cells is quantified.

Mandatory Visualization
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, visualize the key signaling

pathways of (S)-MCOPPB and the workflows of the described in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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